Cas no 21531-43-1 ((1R)-3-oxocyclohexane-1-carboxylic acid)

• Product Name: (1R)-3-oxocyclohexane-1-carboxylic acid
• CAS No: 21531-43-1
• MF: C₇H₁₀O₃
• MW: 142.15
• MDL: MFCD19228665
• CID: 5105964
• PubChem ID: 12924365
• Update Time: 2026-03-03

(1R)-3-oxocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R)-3-oxocyclohexane-1-carboxylic acid
• (1R)-3-Oxocyclohexanecarboxylic acid
• Cyclohexanecarboxylic acid, 3-oxo-, (1R)-
• (1r)-3-Oxocyclohexane-1-carboxylicacid
• (r)-3-oxocyclohexanecarboxylic acid
• D96697
• DTXSID40513109
• CS-0309668
• WATQNARHYZXAGY-RXMQYKEDSA-N
• (1R)-3-Oxo-cyclohexanecarboxylic acid
• PS-16964
• Q27453977
• 3OC
• 21531-43-1
• SCHEMBL3934728
• MFCD19228665
• starbld0019583

• MDL： MFCD19228665
• Inchi： 1S/C7H10O3/c8-6-3-1-2-5(4-6)7(9)10/h5H,1-4H2,(H,9,10)/t5-/m1/s1
• InChI Key： WATQNARHYZXAGY-RXMQYKEDSA-N
• SMILES： [C@@H]1(C(O)=O)CCCC(=O)C1

Computed Properties

• Exact Mass: 142.062994177g/mol
• Monoisotopic Mass: 142.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on (1R)-3-oxocyclohexane-1-carboxylic acid

(1R)-3-Oxocyclohexane-1-Carboxylic Acid: A Comprehensive Overview

Introduction to (1R)-3-Oxocyclohexane-1-Carboxylic Acid

Cas No 21531-43-1, commonly referred to as (1R)-3-Oxocyclohexane-1-Carboxylic Acid, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a cyclohexane ring with a ketone group at position 3 and a carboxylic acid group at position 1, with the stereochemistry specified as R configuration at the chiral center.

Structural Analysis and Physical Properties

The molecular structure of (1R)-3-Oxocyclohexane-1-Carboxylic Acid is characterized by a six-membered cyclohexane ring, which is a common motif in many natural and synthetic compounds. The presence of the ketone group introduces electron-withdrawing effects, while the carboxylic acid group imparts acidity and hydrogen bonding capabilities. These functional groups contribute to the compound's solubility, reactivity, and potential for forming complexes with other molecules.

Recent studies have focused on the physical properties of this compound, including its melting point, boiling point, and solubility in various solvents. Researchers have reported that Cas No 21531-43-1 exhibits moderate solubility in polar solvents such as water and ethanol, making it suitable for applications in aqueous environments. The compound's stability under different conditions has also been investigated, with findings indicating that it remains stable under neutral pH but undergoes hydrolysis under strongly acidic or basic conditions.

Synthesis and Applications

The synthesis of (1R)-3-Oxocyclohexane-1-Carboxylic Acid involves multi-step organic reactions, often starting from readily available starting materials such as cyclohexanone or related precursors. One common approach involves the oxidation of an alcohol group to form the ketone moiety followed by carboxylation to introduce the carboxylic acid group. Stereochemical control is crucial during these steps to ensure the desired R configuration at position 1.

Recent advancements in catalytic asymmetric synthesis have enabled more efficient and selective methods for producing this compound. These methods not only improve yield but also reduce environmental impact by minimizing waste and energy consumption.

Applications of Cas No 21531-43-1 span across various industries. In pharmaceuticals, it serves as an intermediate in drug discovery programs targeting specific biological pathways. Its ability to form stable complexes with metal ions has also made it a candidate for use in coordination chemistry and catalysis.

Biological Activity and Research Highlights

Emerging research has explored the biological activity of (1R)-3-Oxocyclohexane-1-Carboxylic Acid, particularly its potential as an anti-inflammatory agent or neuroprotective compound. In vitro studies have demonstrated that this compound exhibits moderate anti-inflammatory effects by inhibiting pro-inflammatory cytokines such as TNF-alpha and IL-6.

Preliminary results from animal studies suggest that Cas No 21531-43-1 may have neuroprotective properties, potentially useful in treating neurodegenerative diseases such as Alzheimer's or Parkinson's disease. However, further clinical trials are required to validate these findings and establish its efficacy in human subjects.

Another area of active research involves the use of this compound as a chiral building block in asymmetric synthesis. Its unique stereochemistry makes it valuable for constructing complex molecules with high enantioselectivity.

Conclusion

In summary, (1R)-3-Oxocyclohexane-1-Carboxylic Acid (Cas No 21531-43-) is a versatile compound with promising applications across multiple disciplines. Its structural features make it an attractive candidate for both fundamental research and practical applications in medicine and materials science.